Cas no 793679-00-2 (N-(2-furylmethyl)-2-(methylamino)acetamide)

• Product Name: N-(2-furylmethyl)-2-(methylamino)acetamide
• CAS No: 793679-00-2
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD06363478
• CID: 3030258
• PubChem ID: 2554540
• Update Time: 2025-06-14

N-(2-furylmethyl)-2-(methylamino)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(呋喃-2-基甲基)-2-甲基氨基-乙酰胺
• N-(2-furylmethyl)-2-(methylamino)acetamide
• N-(furan-2-ylmethyl)-2-(methylamino)acetamide
• STK504257
• SB61875
• N-(furan-2-ylmethyl)-N~2~-methylglycinamide
• N-[(furan-2-yl)methyl]-2-(methylamino)acetamide
• MFCD06363478
• LS-02543
• EN300-11302
• ALBB-007040
• CS-0301454
• AKOS000206336
• G53816
• 793679-00-2

• MDL： MFCD06363478
• Inchi： 1S/C8H12N2O2/c1-9-6-8(11)10-5-7-3-2-4-12-7/h2-4,9H,5-6H2,1H3,(H,10,11)
• InChI Key： WTVWBVDUBKUYAY-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC(CNC)=O

Computed Properties

• Exact Mass: 168.089877630Da
• Monoisotopic Mass: 168.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 54.3

N-(2-furylmethyl)-2-(methylamino)acetamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-furylmethyl)-2-(methylamino)acetamide

Comprehensive Overview of N-(2-furylmethyl)-2-(methylamino)acetamide (CAS No. 793679-00-2)

N-(2-furylmethyl)-2-(methylamino)acetamide, identified by its CAS number 793679-00-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique furan and acetamide structure, is often explored for its potential applications in drug development and molecular studies. Researchers are particularly interested in its methylamino and furylmethyl functional groups, which contribute to its reactivity and binding properties.

In recent years, the demand for N-(2-furylmethyl)-2-(methylamino)acetamide has increased due to its relevance in peptide synthesis and small molecule drug design. Its structural features make it a valuable intermediate in the synthesis of more complex molecules. The compound's CAS no 793679-00-2 is frequently searched in academic databases and chemical catalogs, reflecting its importance in modern chemistry. Additionally, its potential role in neurotransmitter modulation and enzyme inhibition has sparked interest among neuroscientists and pharmacologists.

One of the key trends driving interest in N-(2-furylmethyl)-2-(methylamino)acetamide is the growing focus on targeted drug delivery systems. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are being evaluated for their ability to interact with specific biological targets. The furylmethyl moiety, in particular, is studied for its potential to enhance drug solubility and bioavailability, addressing common challenges in formulation development.

Another area of exploration for CAS no 793679-00-2 is its application in green chemistry. With sustainability becoming a priority, researchers are investigating how this compound can be synthesized using eco-friendly methods. The methylamino group's versatility allows for modifications that reduce waste and improve reaction efficiency, aligning with the principles of atom economy and renewable feedstocks.

From a commercial perspective, suppliers of N-(2-furylmethyl)-2-(methylamino)acetamide emphasize its high purity and stability, making it suitable for high-throughput screening and combinatorial chemistry. Laboratories and R&D facilities often inquire about its storage conditions and handling protocols, underscoring the need for detailed technical data sheets. The compound's CAS number 793679-00-2 serves as a critical identifier for procurement and regulatory compliance.

Looking ahead, the future of N-(2-furylmethyl)-2-(methylamino)acetamide appears promising, with ongoing studies exploring its potential in bioconjugation and proteomics. As analytical techniques such as mass spectrometry and NMR spectroscopy advance, researchers can gain deeper insights into its molecular interactions. This compound exemplifies the intersection of organic synthesis and biomedical innovation, making it a subject of enduring scientific curiosity.